6-methyl-2-[(3-methylbutyl)thio]-5-(2-methyl-2-propen-1-yl)-4-pyrimidinol

• IUPAC Name: 4-methyl-2-(3-methylbutylsulfanyl)-5-(2-methylprop-2-enyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C14H22N2OS/c1-9(2)6-7-18-14-15-11(5)12(8-10(3)4)13(17)16-14/h9H,3,6-8H2,1-2,4-5H3,(H,15,16,17)
• InChI Key: SSIHGXJMLNYWOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SCCC(C)C)CC(=C)C
• Molecular Formula: C14H22N2OS
• Molecular Weight: 266.40 g/mol

Description

6-methyl-2-[(3-methylbutyl)thio]-5-(2-methyl-2-propen-1-yl)-4-pyrimidinol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have several biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 6-methyl-2-[(3-methylbutyl)thio]-5-(2-methyl-2-propen-1-yl)-4-pyrimidinol is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to have antioxidant properties, which may help protect cells from damage caused by free radicals. Additionally, this compound has been shown to have anti-inflammatory properties and may be effective in reducing inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-methyl-2-[(3-methylbutyl)thio]-5-(2-methyl-2-propen-1-yl)-4-pyrimidinol in lab experiments is its potential anti-cancer properties. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which may make it difficult to design experiments to test its effectiveness.

Future Directions

There are several future directions for research on 6-methyl-2-[(3-methylbutyl)thio]-5-(2-methyl-2-propen-1-yl)-4-pyrimidinol. One area of research could be to further investigate its potential anti-cancer properties and to determine the specific types of cancer that it may be effective against. Additionally, more research could be done to understand its mechanism of action and to design experiments to test its effectiveness in different contexts. Finally, research could be done to explore the potential use of this compound in other areas of medicine, such as in the treatment of inflammation-related conditions.

Synthesis Methods

The synthesis of 6-methyl-2-[(3-methylbutyl)thio]-5-(2-methyl-2-propen-1-yl)-4-pyrimidinol involves the reaction of 5-(2-methyl-2-propen-1-yl)-2-thiouracil with 3-methyl-1-butylmagnesium bromide in the presence of a palladium catalyst. The resulting product is then treated with hydrochloric acid to yield the final compound.

Scientific Research Applications

6-methyl-2-[(3-methylbutyl)thio]-5-(2-methyl-2-propen-1-yl)-4-pyrimidinol has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. Studies have shown that this compound has anti-cancer properties and may be effective in inhibiting the growth of cancer cells.